Cas no 2097921-66-7 (5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine)

• Product Name: 5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine
• CAS No: 2097921-66-7
• MF: C₁₆H₁₈FN₅O₃
• MW: 347.344226360321
• CID: 5339095
• Update Time: 2025-07-19

5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• (6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl)(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)methanone
• 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-3-yl-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]methanone
• 5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine

• Inchi： 1S/C16H18FN5O3/c17-11-7-18-16(19-8-11)25-12-3-1-4-21(10-12)14(23)13-9-20-22-5-2-6-24-15(13)22/h7-9,12H,1-6,10H2
• InChI Key： HUIUSLQNBITZQS-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CN(C(C2C=NN3CCCOC3=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 1
• Topological Polar Surface Area: 82.4

Additional information on 5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine

5-Fluoro-2-[(1-{5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-3-Carbonyl}Piperidin-3-Yl)Oxy]Pyrimidine: A Promising Compound in Modern Pharmacological Research

5-Fluoro-2-[(1-{5H,6H,7H-Pyrazolo[3,2-b][1,3]Oxazine-3-Carbonyl}Piperidin-3-Yl)Oxy]Pyrimidine is a complex organic molecule with a unique chemical structure that has garnered significant attention in the field of pharmaceutical sciences. The CAS number 2097921-66-7 serves as a unique identifier for this compound, which is characterized by its pyrimidine backbone and the presence of a pyrazolo[3,2-b][1,3]oxazine ring system. The synthesis of this compound involves multiple steps, including the formation of a piperidine ring and the introduction of a fluoro substituent at the 5-position of the pyrimidine ring. Recent studies have highlighted the potential of this compound in various therapeutic applications, particularly in the context of targeted drug delivery and molecular targeting strategies.

The pyrimidine core of this molecule is a common structural motif in many biologically active compounds, including nucleosides and nucleotides. The piperidine ring, a six-membered cyclic amine, is known for its ability to form hydrogen bonds with various biological targets, enhancing the molecule's bioavailability and selectivity. The fluoro substitution at the 5-position of the pyrimidine ring is a critical modification that can significantly alter the electronic properties of the molecule, thereby influencing its receptor binding affinity and metabolic stability. This fluoro substitution is often utilized in medicinal chemistry to improve the drug-like properties of lead compounds, making it a key feature of this molecule.

The pyrazolo[3,2-b][1,3]oxazine ring system is another distinctive feature of this compound. This heterocyclic structure is known for its conjugated system of double bonds, which can participate in electronic interactions with biological targets. The pyrazolo[3,2-b][1,3]oxazine ring is also involved in the formation of hydrogen bonds with proteins and nucleic acids, which can modulate the molecular recognition processes. The presence of this ring system may contribute to the multitargeting capabilities of the molecule, making it a potential candidate for the development of polypharmacological agents.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationship (SAR) of this compound. Studies have shown that the pyrimidine core and the pyrazolo[3,2-b][1,3]oxazine ring system play a crucial role in determining the binding affinity and selectivity of the molecule. The piperidine ring, with its hydrogen bonding capabilities, is also a key contributor to the molecule's target-specific interactions. These findings have significant implications for the rational drug design and optimization of this compound for therapeutic applications.

The fluoro substitution at the 5-position of the pyrimidine ring has been extensively studied for its impact on the pharmacokinetic properties of the molecule. Fluoro substitution is known to increase the lipophilicity and metabolic stability of the molecule, which can enhance its bioavailability and half-life in vivo. This modification may also influence the electronic properties of the pyrimidine ring, thereby affecting its receptor binding affinity and enzyme interactions. These properties make the fluoro-substituted pyrimidine ring a valuable component in the design of targeted therapies.

Recent research has also focused on the synthetic methods for the preparation of this compound. The piperidine ring and the pyrazolo[3,2-b][1,3]oxazine ring system are typically formed through multistep reactions, including condensation, cyclization, and functional group modifications. The fluoro substitution at the 5-position of the pyrimidine ring is often achieved through electrophilic substitution reactions, which require careful control of reaction conditions to ensure selectivity and yield. These synthetic strategies have been optimized to produce high-purity 5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine for further biological evaluation.

The pyrazolo[3,2-b][1,3]oxazine ring system is also of interest in the context of drug resistance and antibiotic development. The conjugated system of double bonds in this ring can participate in electronic interactions with bacterial enzymes, potentially disrupting their functionality. This property has led to the exploration of this compound as a potential antibacterial agent. Further studies are needed to determine its efficacy and safety in this context.

Another area of interest is the application of this compound in cancer therapy. The pyrimidine core and the pyrazolo[3,2-b][1,3]oxazine ring system may interact with oncogenic proteins and DNA, modulating cell proliferation and apoptosis. The fluoro substitution could enhance the selectivity of the molecule for cancerous cells, minimizing toxicity to healthy tissues. These properties make this compound a promising candidate for the development of targeted cancer therapies.

The piperidine ring's ability to form hydrogen bonds with biological targets is also a key factor in the molecule's therapeutic potential. This property may enable the molecule to interact with receptors and enzymes involved in various pathophysiological processes, making it a versatile drug candidate. The fluoro substitution and the pyrazolo[3,2-b][1,3]oxazine ring system further enhance the molecule's target-specific interactions, contributing to its multitargeting capabilities.

Recent studies have also explored the pharmacokinetic properties of this compound in preclinical models. The lipophilicity and metabolic stability conferred by the fluoro substitution and the pyrazolo[3,2-b][1,3]oxazine ring system may lead to improved bioavailability and half-life in vivo. These properties are essential for the development of effective therapies, as they ensure that the molecule reaches its target tissues in sufficient concentrations to exert its therapeutic effects.

In conclusion, the 5-fluoro-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-3-yl)oxy]pyrimidine represents a promising compound in modern pharmacological research. Its unique chemical structure, including the pyrimidine core, pyrazolo[3,2-b][1,3]oxazine ring system, and fluoro substitution, confers multitargeting capabilities and target-specific interactions. The synthetic methods, pharmacokinetic properties, and potential therapeutic applications of this compound make it a valuable candidate for the development of novel therapies in various medical fields.